1,6-Dimethyl-1H-furo[3,2-b]imidazo[4,5-e]pyridin-2-amine

• Molecular Formula: C10H10N4O
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 6,11-dimethyl-10-oxa-2,4,6-triazatricyclo[7.3.0.03,7]dodeca-1(9),2,4,7,11-pentaen-5-amine
• InChI: InChI=1S/C10H10N4O/c1-5-3-6-8(15-5)4-7-9(12-6)13-10(11)14(7)2/h3-4H,1-2H3,(H2,11,12,13)
• InChI Key: MUFPYNUSILUNGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=C3C(=N2)N=C(N3C)N
• CAS No.: 132898-08-9

Description

1,6-Dimethyl-1H-furo[3,2-b]imidazo[4,5-e]pyridin-2-amine is a heterocyclic compound with the molecular formula C10H10N4O.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,6-Dimethyl-1H-furo[3,2-b]imidazo[4,5-e]pyridin-2-amine typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of 2-aminopyridine derivatives with furan derivatives in the presence of a catalyst. The reaction conditions often involve heating the mixture in a solvent such as toluene or ethanol, with the addition of acids or bases to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

1,6-Dimethyl-1H-furo[3,2-b]imidazo[4,5-e]pyridin-2-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at different positions on the heterocyclic ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenating agents like N-bromosuccinimide for bromination or alkylating agents for alkylation reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives .

Scientific Research Applications

1,6-Dimethyl-1H-furo[3,2-b]imidazo[4,5-e]pyridin-2-amine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its biological activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1,6-Dimethyl-1H-furo[3,2-b]imidazo[4,5-e]pyridin-2-amine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

2-Amino-1,6-dimethylfuro[3,2-e]imidazo[4,5-b]pyridine:

Imidazo[4,5-b]pyridine derivatives: A broader class of compounds with diverse biological activities and applications.

Uniqueness

1,6-Dimethyl-1H-furo[3,2-b]imidazo[4,5-e]pyridin-2-amine is unique due to its specific substitution pattern and the presence of both furan and imidazo[4,5-e]pyridine moieties. This unique structure contributes to its distinct chemical reactivity and biological activities, making it a valuable compound for various research and industrial applications .